Cas no 1805523-88-9 (2-bromo-1-(bromomethyl)-3,4-difluorobenzene)

• Product Name: 2-bromo-1-(bromomethyl)-3,4-difluorobenzene
• CAS No: 1805523-88-9
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4617911
• PubChem ID: 119006314
• Update Time: 2025-05-23

2-bromo-1-(bromomethyl)-3,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4-difluorobenzyl bromide
• 2-bromo-1-(bromomethyl)-3,4-difluorobenzene
• Benzene, 2-bromo-1-(bromomethyl)-3,4-difluoro-

• Inchi： 1S/C7H4Br2F2/c8-3-4-1-2-5(10)7(11)6(4)9/h1-2H,3H2
• InChI Key： RSFLLNJCIHAWAB-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=C(F)C(F)=C1Br

Computed Properties

• Exact Mass: 285.86273g/mol
• Monoisotopic Mass: 283.86478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 249.6±35.0 °C at 760 mmHg
• Flash Point: 104.8±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-bromo-1-(bromomethyl)-3,4-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-bromo-1-(bromomethyl)-3,4-difluorobenzene

Introduction to 2-bromo-1-(bromomethyl)-3,4-difluorobenzene (CAS No. 1805523-88-9)

2-bromo-1-(bromomethyl)-3,4-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1805523-88-9, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromo and fluoro substituents, make it a valuable building block for further functionalization and derivatization.

The molecular structure of 2-bromo-1-(bromomethyl)-3,4-difluorobenzene consists of a benzene ring substituted with bromine atoms at the 2-position and 1-position (as a bromomethyl group), along with fluorine atoms at the 3- and 4-positions. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In recent years, 2-bromo-1-(bromomethyl)-3,4-difluorobenzene has been explored in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atoms in the benzene ring contribute to metabolic stability, a key factor in drug design. Additionally, the bromomethyl group provides a reactive site for further derivatization, allowing chemists to tailor the molecule's properties for specific biological activities.

Another emerging field where 2-bromo-1-(bromomethyl)-3,4-difluorobenzene has shown promise is in the synthesis of neuroactive compounds. Studies have demonstrated its utility in creating analogs of known psychoactive agents by leveraging its structural framework. The ability to introduce additional functional groups while maintaining the core fluorinated benzene scaffold enables the exploration of novel pharmacophores. This flexibility has been particularly valuable in designing molecules with enhanced selectivity and reduced side effects.

The synthetic pathways involving 2-bromo-1-(bromomethyl)-3,4-difluorobenzene are well-documented and have been optimized for scalability and efficiency. One common approach involves the bromination of pre-existing fluorinated benzene derivatives followed by selective methylation at the desired position. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce fluorine atoms into a brominated benzene precursor. These methods highlight the compound's role as a cornerstone intermediate in modern synthetic chemistry.

From a computational chemistry perspective, 2-bromo-1-(bromomethyl)-3,4-difluorobenzene has been studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling studies have revealed that the presence of fluorine atoms increases the lipophilicity of the molecule, which is often favorable for blood-brain barrier penetration. Furthermore, quantum mechanical calculations have provided insights into its reactivity patterns, aiding chemists in designing more efficient synthetic routes.

The pharmaceutical industry has also recognized the potential of 2-bromo-1-(bromomethyl)-3,4-difluorobenzene as a lead compound for drug development. Several companies have patented derivatives of this molecule as part of their pipeline for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modify its structure while retaining its core pharmacological properties has made it an attractive candidate for further investigation.

In conclusion, 2-bromo-1-(bromomethyl)-3,4-difluorobenzene (CAS No. 1805523-88-9) is a multifaceted compound with significant applications in medicinal chemistry and drug discovery. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to remain a key player in the development of next-generation pharmaceuticals.